Cas no 1094697-86-5 (2-amino-2-3-(difluoromethoxy)phenylethan-1-ol)

• Product Name: 2-amino-2-3-(difluoromethoxy)phenylethan-1-ol
• CAS No: 1094697-86-5
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6252164
• PubChem ID: 77129842
• Update Time: 2025-06-08

2-amino-2-3-(difluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-3-(difluoromethoxy)phenylethan-1-ol
• 2-amino-2-[3-(difluoromethoxy)phenyl]ethan-1-ol
• DTXSID201270810
• 1094697-86-5
• EN300-1935783
• beta-Amino-3-(difluoromethoxy)benzeneethanol

• Inchi： 1S/C9H11F2NO2/c10-9(11)14-7-3-1-2-6(4-7)8(12)5-13/h1-4,8-9,13H,5,12H2
• InChI Key： ZNHFZWLHNLDZMJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C(CO)N)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-2-3-(difluoromethoxy)phenylethan-1-ol

2-Amino-2-3-(Difluoromethoxy)phenylethan-1-ol (CAS No. 1094697-86-5): An Overview of a Promising Compound in Medicinal Chemistry

2-Amino-2-3-(difluoromethoxy)phenylethan-1-ol (CAS No. 1094697-86-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as DFMO (Difluoromethoxyphenylglycinol), is characterized by its difluoromethoxy group and amino functionality, which contribute to its pharmacological properties and biological activity.

The chemical structure of 2-amino-2-3-(difluoromethoxy)phenylethan-1-ol consists of a phenyl ring substituted with a difluoromethoxy group at the 3-position and an amino group attached to the ethyl chain. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-amino-2-3-(difluoromethoxy)phenylethan-1-ol in several areas, including neurodegenerative diseases, cancer, and inflammatory conditions. One of the key areas of research has been its role as an inhibitor of ornithine decarboxylase (ODC), an enzyme involved in polyamine biosynthesis. Polyamines are essential for cell growth and proliferation, and their dysregulation has been implicated in various diseases.

In the context of neurodegenerative diseases, DFMO has shown promise in preclinical studies for its ability to reduce neuroinflammation and protect against neuronal damage. A study published in the Journal of Neurochemistry demonstrated that DFMO could significantly reduce microglial activation and pro-inflammatory cytokine production, thereby mitigating neuroinflammatory responses associated with conditions such as Alzheimer's disease and Parkinson's disease.

In cancer research, 2-amino-2-3-(difluoromethoxy)phenylethan-1-ol has been investigated for its antiproliferative effects. By inhibiting ODC, it can disrupt polyamine synthesis, leading to cell cycle arrest and apoptosis in cancer cells. A study in the journal Cancer Research reported that DFMO effectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and prostate cancers.

The anti-inflammatory properties of DFMO have also been explored in the context of inflammatory diseases such as rheumatoid arthritis. Research published in the Journal of Inflammation found that DFMO could suppress the production of pro-inflammatory mediators such as TNF-alpha and IL-6, thereby reducing inflammation and tissue damage.

Beyond its direct pharmacological effects, 2-amino-2-3-(difluoromethoxy)phenylethan-1-ol has also been studied for its potential use as a prodrug or drug delivery system. Its structural flexibility allows for modifications that can enhance its pharmacokinetic properties, such as improved solubility and bioavailability. For instance, conjugation with other therapeutic agents can create hybrid molecules with enhanced efficacy and reduced side effects.

The synthesis of 2-amino-2-3-(difluoromethoxy)phenylethan-1-ol typically involves multi-step processes that include the formation of the difluoromethoxy group and subsequent functionalization steps to introduce the amino group. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and potential clinical applications.

In conclusion, 2-amino-2-3-(difluoromethoxy)phenylethan-1-ol (CAS No. 1094697-86-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in various fields of medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable tool in the development of novel therapies.